Cas no 206560-77-2 (1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE)

1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE structure
206560-77-2 structure
Product Name:1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE
CAS No:206560-77-2
MF:C14H4BrF17
MW:575.058423042297
CID:910221
PubChem ID:57650031
Update Time:2025-04-19

1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE Chemical and Physical Properties

Names and Identifiers

    • 1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE
    • 1-bromo-4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)benzene
    • NS00110209
    • XDEOJAJPLXXYKA-UHFFFAOYSA-N
    • AKOS015889092
    • DTXSID40399506
    • Benzene, 1-bromo-4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
    • 1-Bromo-4-(heptadecafluorooctyl)benzene, >=95.0%
    • SCHEMBL8769941
    • 206560-77-2
    • MDL: MFCD03791078
    • Inchi: 1S/C14H4BrF17/c15-6-3-1-5(2-4-6)7(16,17)8(18,19)9(20,21)10(22,23)11(24,25)12(26,27)13(28,29)14(30,31)32/h1-4H
    • InChI Key: XDEOJAJPLXXYKA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 573.92249g/mol
  • Monoisotopic Mass: 573.92249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 35-40 °C
  • Solubility: Not determined

1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • FLUKA BRAND F CODES:10
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